Cas no 11070-66-9 (Butene, octafluoro-)

Butene, octafluoro- structure
Butene, octafluoro- structure
Product Name:Butene, octafluoro-
CAS No:11070-66-9
MF:C4F8
MW:200.030029296875
CID:141420
PubChem ID:67745
Update Time:2025-04-19

Butene, octafluoro- Chemical and Physical Properties

Names and Identifiers

    • Butene, octafluoro-
    • 1,1,2,3,3,4,4,4-octafluorobut-1-ene
    • Perfluorobutene
    • Octafluorobutene
    • MFCD16619652
    • 357-26-6
    • 1-Butene, 1,1,2,3,3,4,4,4-octafluoro-
    • octafluoro-1-butene
    • DTXSID10880133
    • Perfluorobut-1-ene
    • 1,1,2,3,3,4,4,4-Octafluoro-1-butene
    • 1,1,2,3,3,4,4,4-Octafluoro-1-butene #
    • NS00019003
    • 11070-66-9
    • OCTAFLUOROBUT-1-ENE
    • AKOS016015318
    • Perfluorobutene-1, 90%, ca. 10% Perfluoropentene-2
    • Perfluoro-1-butene
    • Inchi: 1S/C4F8/c5-1(2(6)7)3(8,9)4(10,11)12
    • InChI Key: ZVJOQYFQSQJDDX-UHFFFAOYSA-N
    • SMILES: FC(/C(=C(\F)/F)/F)(C(F)(F)F)F

Computed Properties

  • Exact Mass: 199.9872
  • Monoisotopic Mass: 199.98722530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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